Tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate

• IUPAC Name: tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate
• InChI: InChI=1S/C13H26N2O2/c1-13(2,3)17-12(16)15(5)11-9-7-6-8-10(11)14-4/h10-11,14H,6-9H2,1-5H3/t10-,11-/m1/s1
• InChI Key: SSLOSKCKBZUWFU-GHMZBOCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1CCCCC1NC
• Isomeric SMILES: CC(C)(C)OC(=O)N(C)[C@@H]1CCCC[C@H]1NC
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol

Description

Tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It has shown potential as a cancer therapeutic agent due to its ability to selectively induce DNA damage in cancer cells.

Scientific Research Applications

Enantioselective Synthesis

Tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate and its analogues play a critical role in the enantioselective synthesis of various compounds, including carbocyclic analogues of 2′-deoxyribonucleotides. These compounds serve as important intermediates for synthesizing structures that closely mimic natural nucleotides, which are essential for a wide range of biological processes. The crystal structure of one such intermediate confirms its utility in preserving the desired stereochemistry, making it invaluable for precise synthetic applications (Ober et al., 2004).

Adsorption and Environmental Applications

The compound's derivatives have been studied for environmental applications, such as the removal of volatile organic compounds (VOCs) from the air. For instance, the adsorption capacity of activated carbon for methyl tert-butyl ether (MTBE), a compound structurally related to tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate, is significantly influenced by the presence of other compounds, highlighting the complexity of environmental remediation efforts (Gironi & Piemonte, 2011).

Sensory Materials for Acid Vapors Detection

Innovative uses of tert-butyl carbazole derivatives in creating sensory materials for detecting volatile acid vapors demonstrate the versatility of this chemical class. These materials, capable of emitting strong blue light upon exposure to acid vapors, leverage the structural properties of tert-butyl moieties for efficient analyte adsorption and diffusion. This finding opens new avenues for developing efficient chemosensors for environmental monitoring and safety applications (Sun et al., 2015).

Synthetic Intermediates for Factor Xa Inhibitors

The stereoselective synthesis of specific stereoisomers of tert-butyl carbamate derivatives underscores their importance as key intermediates in the development of Factor Xa inhibitors. These compounds are pivotal in creating new anticoagulant drugs, showcasing the role of tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate analogues in medicinal chemistry and pharmacology (Wang et al., 2017).

Advanced Material Science Applications

The formation of organogels and nanofibers using tert-butyl carbazole derivatives exemplifies the application of these compounds in material science. The ability to form structured, self-assembling materials under specific conditions points to their potential in creating novel nanostructured materials for a range of applications, from nanotechnology to electronics (Sun et al., 2015).